Cas no 81778-12-3 (3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-)
![3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]- structure](https://www.kuujia.com/scimg/cas/81778-12-3x500.png)
81778-12-3 structure
Product name:3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-
3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-
- 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-1,2-oxazolidin-3-one
- SCHEMBL7607390
- XZRQUDHPTBDXRO-UHFFFAOYSA-N
- 81778-12-3
- 4,4-Dimethyl-2-(2,4,5-trichlorobenzyl)isoxazolidin-3-one
- 2-[(2,4,5 -trichlorophenyl)methyl]-4,4-dimethyl-3-isoxazolidinone
- DTXSID10526125
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- Inchi: InChI=1S/C12H12Cl3NO2/c1-12(2)6-18-16(11(12)17)5-7-3-9(14)10(15)4-8(7)13/h3-4H,5-6H2,1-2H3
- InChI Key: XZRQUDHPTBDXRO-UHFFFAOYSA-N
- SMILES: CC1(CON(C1=O)CC2=CC(=C(C=C2Cl)Cl)Cl)C
Computed Properties
- Exact Mass: 306.993362g/mol
- Monoisotopic Mass: 306.993362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 3.8
3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]- Related Literature
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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3. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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4. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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